Cas no 2640822-36-0 (4-[(7-methoxy-4-oxo-3,4-dihydroquinazolin-3-yl)methyl]-N-(oxan-4-yl)piperidine-1-carboxamide)

• Product Name: 4-[(7-methoxy-4-oxo-3,4-dihydroquinazolin-3-yl)methyl]-N-(oxan-4-yl)piperidine-1-carboxamide
• CAS No: 2640822-36-0
• MF: C₂₁H₂₈N₄O₄
• MW: 400.471425056458
• CID: 5315815
• PubChem ID: 155801013
• Update Time: 2025-07-16

4-[(7-methoxy-4-oxo-3,4-dihydroquinazolin-3-yl)methyl]-N-(oxan-4-yl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2640822-36-0
• AKOS040714137
• F6670-5468
• 4-[(7-methoxy-4-oxo-3,4-dihydroquinazolin-3-yl)methyl]-N-(oxan-4-yl)piperidine-1-carboxamide
• 4-[(7-Methoxy-4-oxo-3(4H)-quinazolinyl)methyl]-N-(tetrahydro-2H-pyran-4-yl)-1-piperidinecarboxamide

• Inchi： 1S/C21H28N4O4/c1-28-17-2-3-18-19(12-17)22-14-25(20(18)26)13-15-4-8-24(9-5-15)21(27)23-16-6-10-29-11-7-16/h2-3,12,14-16H,4-11,13H2,1H3,(H,23,27)
• InChI Key： LIDLCFQDRZKVBQ-UHFFFAOYSA-N
• SMILES： N1(C(NC2CCOCC2)=O)CCC(CN2C(=O)C3=C(N=C2)C=C(OC)C=C3)CC1

Computed Properties

• Exact Mass: 400.21105539g/mol
• Monoisotopic Mass: 400.21105539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 83.5Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.62±0.20(Predicted)

Additional information on 4-[(7-methoxy-4-oxo-3,4-dihydroquinazolin-3-yl)methyl]-N-(oxan-4-yl)piperidine-1-carboxamide

Comprehensive Analysis of 4-[(7-methoxy-4-oxo-3,4-dihydroquinazolin-3-yl)methyl]-N-(oxan-4-yl)piperidine-1-carboxamide (CAS No. 2640822-36-0)

The compound 4-[(7-methoxy-4-oxo-3,4-dihydroquinazolin-3-yl)methyl]-N-(oxan-4-yl)piperidine-1-carboxamide (CAS No. 2640822-36-0) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a quinazolinone core linked to a piperidine-carboxamide moiety via a methylene bridge, positions it as a promising candidate for drug discovery. Researchers are particularly interested in its potential applications in targeting kinase inhibitors and G-protein-coupled receptors (GPCRs), which are hot topics in modern therapeutics.

One of the most searched questions in the field of medicinal chemistry is: "What are the latest advancements in quinazoline-based therapeutics?" This compound addresses this query by showcasing the versatility of quinazolinone derivatives in modulating biological pathways. Its 7-methoxy substitution enhances metabolic stability, while the oxan-4-yl group improves solubility—a critical factor for bioavailability. These attributes align with the growing demand for orally bioavailable small molecules in drug development.

In the context of AI-driven drug design, 2640822-36-0 exemplifies how computational tools can optimize scaffold hybridization. The integration of a piperidine-1-carboxamide fragment into the 3,4-dihydroquinazolin-4-one backbone demonstrates rational structure-activity relationship (SAR) strategies. This approach resonates with trending searches like "How to improve drug-likeness using fragment-based design?"—a frequent inquiry among medicinal chemists leveraging machine learning for hit-to-lead optimization.

The compound’s potential in central nervous system (CNS) disorders is another area of exploration. With increasing global focus on neurodegenerative diseases, its ability to cross the blood-brain barrier (BBB) due to balanced lipophilicity (predicted LogP ≈ 2.1) makes it relevant to searches such as "BBB-permeable small molecules for Alzheimer’s research." Additionally, its oxan-4-yl pharmacophore may interact with sigma receptors, a target class under investigation for neuropathic pain.

From a synthetic chemistry perspective, the preparation of 2640822-36-0 involves multi-step protocols including reductive amination and carboxamide coupling—techniques frequently discussed in forums on "green chemistry approaches for heterocyclic synthesis." The 7-methoxy-4-oxoquinazoline intermediate can be derived from anthranilic acid derivatives, highlighting the compound’s alignment with sustainable atom economy principles.

In summary, 4-[(7-methoxy-4-oxo-3,4-dihydroquinazolin-3-yl)methyl]-N-(oxan-4-yl)piperidine-1-carboxamide represents a convergence of medicinal chemistry innovation and computational drug discovery. Its structural features address key challenges in bioavailability, target selectivity, and synthetic scalability, making it a subject of ongoing research across academic and industrial laboratories. As the pharmaceutical landscape evolves toward precision medicine, compounds like this underscore the importance of tailored molecular architectures in addressing unmet medical needs.